Cas no 625386-01-8 (1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-)

• Product Name: 1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-
• CAS No: 625386-01-8
• MF: C₁₆H₁₆N₆O₂
• MW: 324.337242126465
• CID: 441176
• PubChem ID: 12073845
• Update Time: 2025-04-19

1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-
• 1-N,3-N-bis(5-methyl-1H-pyrazol-3-yl)benzene-1,3-dicarboxamide
• N1,N3-Bis(5-methyl-1H-pyrazol-3-yl)isophthalamide
• DTXSID20477038
• 625386-01-8
• SCHEMBL6339700
• CS-0379131

• Inchi： 1S/C16H16N6O2/c1-9-6-13(21-19-9)17-15(23)11-4-3-5-12(8-11)16(24)18-14-7-10(2)20-22-14/h3-8H,1-2H3,(H2,17,19,21,23)(H2,18,20,22,24)
• InChI Key： LTMWXVQUSKHSCN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(NC2C=C(C)NN=2)=O)C=1)NC1C=C(C)NN=1

Computed Properties

• Exact Mass: 324.13368
• Monoisotopic Mass: 324.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.56